Cas no 17654-68-1 (4-Chlorophthalonitrile)

• Product Name: 4-Chlorophthalonitrile
• CAS No: 17654-68-1
• MF: C₈H₃ClN₂
• MW: 162.575820207596
• MDL: MFCD19689404
• CID: 207515
• PubChem ID: 87213
• Update Time: 2025-04-19

4-Chlorophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophthalonitrile
• 1,2-Benzenedicarbonitrile,4-chloro-
• 4-chlorobenzene-1,2-dicarbonitrile
• 4-chloro-1,2-dicyanobenzene
• 4-chlorophthalic acid dinitrile
• 4-chloro-phthalonitrile
• 4-Chlor-phthalonitril
• 4-Cl-phthalodinitrile
• AC1L3D6F
• AC1Q4R65
• CTK4D6242
• EINECS 241-635-5
• NSC27005
• SureCN7050401
• 4-chlorophthalodinitrile
• AKOS022172763
• DTXSID40170150
• AS-76203
• NSC-27005
• NS00025805
• 17654-68-1
• SZSLISKYJBQHQC-UHFFFAOYSA-N
• CZ35RFZ33U
• SCHEMBL7050401
• 4-CHLORO-1,2-BENZENEDICARBONITRILE
• CS-0111665
• PHTHALONITRILE, 4-CHLORO-
• UNII-CZ35RFZ33U
• MFCD19689404
• NSC 27005
• SY317192
• 1,2-Benzenedicarbonitrile, 4-chloro-
• D82283
• DTXCID2092641
• DB-241925

• MDL： MFCD19689404
• Inchi： 1S/C8H3ClN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3H
• InChI Key： SZSLISKYJBQHQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 161.99859
• Monoisotopic Mass: 161.9984758 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 162.57
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 144°C
• Refractive Index: 1.586
• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles